N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-methoxyphenoxy)acetamide
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Description
N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H24N2O5S and its molecular weight is 404.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Enzyme Inhibitory Activities : One study focused on synthesizing various compounds, including derivatives of N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-methoxyphenoxy)acetamide. These compounds were evaluated for their inhibitory potential against enzymes like bovine carbonic anhydrase and acetylcholinesterase. The study aimed to understand the binding modes and structure-activity relationships of these compounds (Virk et al., 2018).
Antitumor Activity : Another research explored the synthesis of Methoxy‐indolo[2,1‐a]isoquinolines, including derivatives of the compound . These were tested for cytostatic activity against various tumor cells, indicating potential applications in cancer research (Ambros, Angerer & Wiegrebe, 1988).
Inhibitors for Prostate Cancer Cells : A study reported the development of 1-arylsulfonyl-6-(N-hydroxyacrylamide)tetrahydroquinolines as potent inhibitors of histone deacetylase, showing cytotoxicity to prostate cancer cells. One of the derivatives demonstrated significant anti-proliferative activity, suggesting its potential as a lead compound for prostate cancer inhibitors (Liu et al., 2015).
Broad-Spectrum Antibacterial Agent Synthesis : Research has also been conducted on the synthesis of new quinolone derivatives, indicating potential applications in developing broad-spectrum antibacterial agents effective against resistant organisms like MRSA (Hashimoto et al., 2007).
Structural Studies of Salt and Inclusion Compounds : The structural aspects of amide-containing isoquinoline derivatives have been examined, revealing insights into the formation of gels and crystalline salts. These studies contribute to understanding the fluorescence properties and potential applications in material science (Karmakar, Sarma & Baruah, 2007).
Properties
IUPAC Name |
N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-(4-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-3-28(24,25)22-11-10-15-4-5-17(12-16(15)13-22)21-20(23)14-27-19-8-6-18(26-2)7-9-19/h4-9,12H,3,10-11,13-14H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHXBXVXVAWUPOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)COC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.